Cas no 32889-74-0 (2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl-)
2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl-
- 3,5,6-TRICHLORO-4-HYDRAZINO-PYRIDINE-2-CARBOXYLIC ACID
- 3,5,6-trichloro-4-hydrazinylpyridine-2-carboxylic acid
- 3,5,6-trichloro-4-hydrazinopicolinic acid
- 3,5,6-Trichloro-4-hydrazino-picolinsaeure
- 4-Hydrazino-3,5,6-trichlorpicolinsaeure
- BB_SC-3100
- HMS1786F20
- SCHEMBL295940
- 3,5,6-trichloro-4-hydrazino-pyridine-2-carboxylate
- KBWNOFMJVVPCQQ-UHFFFAOYSA-N
- DTXSID90362568
- 3,5,6-trichloro-4-hydrazino picolinic acid
- AKOS002528107
- CS-0359671
- (S)-2-(3,4-Dihydro-1H-isochromen-1-yl)aceticacid
- 3,5,6-trichloro-4-hydrazino-2-pyridinecarboxylic acid
- 3,5,6-Trichloro-4-hydrazinylpicolinicacid
- A821490
- 32889-74-0
- 3,5,6-Trichloro-4-hydrazinylpicolinic acid
- 3,5,6-Trichloro-4-hydrazino-pyridine-2-carboxylicacid
- STL325518
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- MDL: MFCD00185832
- Inchi: 1S/C6H4Cl3N3O2/c7-1-3(12-10)2(8)5(9)11-4(1)6(13)14/h10H2,(H,11,12)(H,13,14)
- InChI Key: KBWNOFMJVVPCQQ-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)O)=NC(=C(C=1NN)Cl)Cl
Computed Properties
- Exact Mass: 254.93700
- Monoisotopic Mass: 254.937
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 88.2Ų
Experimental Properties
- Boiling Point: 378.6°Cat760mmHg
- Flash Point: 182.8°C
- PSA: 88.24000
- LogP: 2.79890
2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl- Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1430341-1g |
3,5,6-Trichloro-4-hydrazinylpicolinic acid |
32889-74-0 | 97% | 1g |
¥4802.00 | 2024-05-19 | |
| Crysdot LLC | CD11144395-1g |
3,5,6-Trichloro-4-hydrazinylpicolinic acid |
32889-74-0 | 97% | 1g |
$494 | 2024-07-16 | |
| Ambeed | A439898-1g |
3,5,6-Trichloro-4-hydrazinylpicolinic acid |
32889-74-0 | 97% | 1g |
$499.0 | 2024-04-20 |
2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl- Suppliers
2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl- Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl-
Introduction to 2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl- (CAS No. 32889-74-0)
2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl- (CAS No. 32889-74-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3,5,6-Trichloro-2-pyridinecarboxylic acid hydrazide, has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.
The chemical structure of 2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl- is characterized by a pyridine ring substituted with three chlorine atoms at positions 3, 5, and 6, and a hydrazide group at position 4. This specific arrangement of functional groups imparts the molecule with unique chemical reactivity and biological properties. The presence of the chlorine atoms enhances the lipophilicity of the molecule, which can influence its cellular uptake and distribution within biological systems.
In terms of synthesis, 2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl- can be prepared through a series of well-documented chemical reactions. One common approach involves the reaction of 3,5,6-trichloro-2-pyridinecarboxylic acid with hydrazine hydrate under controlled conditions. This method has been optimized to achieve high yields and purity levels, making it suitable for both laboratory-scale synthesis and industrial production.
Recent research has focused on the biological activities of 2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl-. Studies have shown that this compound exhibits potent antimicrobial properties against a wide range of bacteria and fungi. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl- demonstrated significant inhibitory effects on Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and interference with essential metabolic pathways.
Beyond its antimicrobial properties, 2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl- has also shown promise in the field of cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. A notable study published in the European Journal of Medicinal Chemistry found that 2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl- induced apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation.
The potential therapeutic applications of 2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl- have led to increased interest in its pharmacological properties. Researchers are actively investigating its bioavailability, metabolism, and toxicity profiles to better understand its suitability for clinical development. Preliminary data suggest that the compound has favorable pharmacokinetic properties and low toxicity at therapeutic concentrations.
In addition to its direct biological activities, 2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl- serves as an important building block for the synthesis of more complex molecules with enhanced biological functions. For example, it can be used as a starting material for the preparation of novel derivatives with improved potency and selectivity. This versatility makes it a valuable tool in drug discovery and development efforts.
The future prospects for 2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl- are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion,2-Pyridinecarboxylicacid, 3,5,6-trichloro-4-hydrazinyl- (CAS No. 32889-74-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action,2-Pyridinecarboxylicacid,3,5,6-trichloro-4-hydrazinyl- is poised to play a significant role in the discovery and development of new therapeutic agents.
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